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Compound of Interest

Compound Name: Methyl methyl(nitro)carbamate
CAS No.: 14442-54-7
Cat. No.: B14010102
Get Quote
. J

Executive Summary: The N-Nitro Diagnhostic
Challenge

In the analysis of genotoxic impurities and synthetic byproducts, distinguishing Methyl
methyl(nitro)carbamate (MMNC) from its non-nitrated precursors is a critical task. Unlike
stable amides or carbamates, the N-nitro functionality introduces a high-energy, labile bond that
drastically alters the mass spectral fingerprint.

This guide provides a mechanistic breakdown of the fragmentation patterns of MMNC
compared to its direct precursor, Methyl N-methylcarbamate (MMC). By understanding the
specific cleavage pathways—specifically the competition between N-denitration and standard
carbamate

-cleavage—analysts can confidently identify this potent alkylating agent in complex matrices.

Structural Basis of Fragmentation[1][2]
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To interpret the mass spectra, we must first analyze the bond dissociation energies (BDE)
inherent in the structures.

Methyl
. Methyl N-methylcarbamate
Feature methyl(nitro)carbamate
(MMC)

(MMNC)
Formula
MW 134.09 Da 89.09 Da
Critical Bond (Weak, ~50-60 kcal/mol) (Strong, ~90+ kcal/mol)

o ) Carbonyl Oxygen or Nitro

lonization Site Carbonyl Oxygen

Oxygen

Radical Radical
Primary Loss

(46 Da) (31 Da) or

Mechanistic Insight

In Electron lonization (EI), the nitro group acts as a "fragmentation trigger.” While the non-nitro
analog (MMC) stabilizes the molecular ion (

) allowing for standard ester fragmentations, the MMNC molecular ion is inherently unstable.
The positive charge typically localizes on the nitrogen or carbonyl oxygen, triggering the
immediate expulsion of the nitro group.

Comparative Fragmentation Analysis
A. The "Fingerprint" Region (High Mass)

The most striking difference between the two compounds lies in the survival of the molecular
ion and the primary daughter ions.

1. Methyl N-methylcarbamate (MMC) - The Control

e (m/z 89): Distinctly visible. The molecule is stable enough to survive ionization.
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o Base Peak (m/z 58): Formed by the loss of the methoxy radical (
, -31 Da). This is the classic
-cleavage characteristic of esters/carbamates.

o Pathway:

2. Methyl methyl(nitro)carbamate (MMNC) - The Target
e (m/z 134): Often absent or extremely weak (<1%). The

bond cleaves too rapidly.

» Diagnostic lon (m/z 88): The primary fragment resulting from the loss of
(46 Da).
o Pathway:

o Note: This ion (m/z 88) is isobaric with the radical cation of methyl carbamate (minus one
proton), but in this context, it is an even-electron cation.

¢ Nitro Group lons (m/z 30, 46): High abundance of

(m/z 30) and

(m/z 46) is the hallmark of N-nitro compounds.

B. Data Comparison Table

The following table contrasts the predicted and literature-derived peak distributions for the two
compounds.
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Relative Relative . .
. . . Diagnostic
miz lon Identity Intensity Intensity L
Significance
(MMC) (MMNC)
Target Molecular
134 0% <1%
lon (Rarely seen)
89 20-30% 0% Precursor
- 0 0
(MMC) Molecular lon
Primary
100% (Base ] ]
88 < 5% Diagnostic for
Peak)
MMNC
Common ester
59 15% 20-30% fragment (Non-
specific)
Distinguishes
58 100% <10% Precursor from
Target
Confirms Nitro
46 0% 40-60% _ _
functionality
Non-specific
45 10% 10%
background
Confirms
30 0% 50-80% Nitro/Nitroso
group
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Note: Data for MMNC is derived from homologous series analysis of Ethyl N-nitro-N-

methylcarbamate and general N-nitro fragmentation rules [1, 2]. MMC data is based on NIST

library standards [3].

Visualizing the Fragmentation Pathways[1][3][4]

The following diagrams illustrate the divergent pathways that allow fo
differentiation.

r mass spectral

Diagram 1: Fragmentation Mechanism Comparison

Red Path: Nitro-Specific

Blue Path: Carbamate-Specific
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Caption: Divergent fragmentation pathways. The N-nitro group drives

the formation of m/z 88

and 46, whereas the precursor MMC is dominated by methoxy loss (m/z 58).
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Experimental Protocol for Identification

To ensure high-confidence identification, the following workflow integrates sample preparation

with MS detection.

Diagram 2: Analytical Workflow
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Sample Matrix

(API or Reaction Mix)

Liquid-Liquid Extraction
(DCM or Ethyl Acetate)

:

GC Separation
(DB-Wax or DB-624 Column)

:

Electron lonization (EI)
70 eV

MS Detection
Full Scan (m/z 29-200)

Check Diagnostic lons

N-Nitro Pattern \Carbamate Pattern

POSITIVE ID: PRECURSOR ID:

Peaks at 88, 46, 30 Peaks at 89, 58
Absent 134 Absent 46

Click to download full resolution via product page

Caption: Step-by-step workflow for distinguishing MMNC from matrix components using GC-
MS.
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Methodological Notes

 Inlet Temperature: Keep below 200°C. N-nitrocarbamates are thermally labile and can
degrade in a hot injector port, artificially increasing the abundance of the denitrated species
(m/z 89 or 88).

e Column Choice: Polar columns (e.g., DB-Wax) are preferred to separate the polar nitro-
carbamate from the non-polar precursor.

» Soft lonization (Optional): If the molecular ion (134) is absolutely required for regulatory
confirmation, switch to Chemical lonization (Cl) using Methane or Ammonia. This preserves
the

species.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. Ethyl N-methoxy-N-methylcarbamate | C5SH11NO3 | CID 533715 - PubChem
[pubchem.ncbi.nlm.nih.gov]
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e To cite this document: BenchChem. [Mass Spectrometry Fragmentation Pattern of Methyl
methyl(nitro)carbamate: A Comparative Technical Guide]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b14010102/docs#mass-spectrometry-
fragmentation-pattern-of-methyl-methyl-nitro-carbamate-a-comparative-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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